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Compound of Interest

Compound Name: 2-Chloro-6-(methylthio)aniline

CAS No.: 216485-87-9

Cat. No.: B8460856

Get Quote

CAS: 216485-87-9 | Formula: C₇H₈ClNS | M.W.: 173.66 g/mol

Executive Summary & Physicochemical Context
2-Chloro-6-(methylthio)aniline is a specialized di-substituted aniline derivative serving as a

critical intermediate in the synthesis of heterocycles for agrochemicals and pharmaceuticals.[1]

Its structure features a lipophilic chloro group and a soft nucleophilic methylthio (-SMe) group

flanking the primary amine.

Understanding its solubility landscape is pivotal for:

Process Optimization: Maximizing yield during nucleophilic substitution or diazotization

steps.

Purification: Designing effective recrystallization systems to remove regioisomers.

Formulation: Ensuring stability in liquid delivery systems.
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Physicochemical Profile
Property Value / Characteristic Implication for Solubility

LogP (Predicted) ~2.8 – 3.2
Highly lipophilic; poor water

solubility.

pKa (Conjugate Acid) ~2.5 – 3.0

Weak base due to electron-

withdrawing Cl; soluble in

strong aqueous acids.

H-Bonding Donor (-NH₂), Acceptor (S, N)

Soluble in polar protic solvents

(Alcohols) and aprotic

acceptors (DMSO).

Crystal Lattice Likely Triclinic/Monoclinic

High lattice energy requires

solvents with high dispersive

forces for dissolution.

Solvent Selection Strategy: The Thermodynamic
Framework
To predict and optimize solubility, we apply the "Like Dissolves Like" principle refined by

Hansen Solubility Parameters (HSP). The solute's interaction radius (

) is determined by three cohesive energy components: Dispersion (

), Polarity (

), and Hydrogen Bonding (

).

Solvency Classification
Based on the functional group interplay (-Cl, -SMe, -NH₂), the following solvent classes are

categorized by their thermodynamic affinity.
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Solvent Class
Representative
Solvents

Interaction
Mechanism

Solubility Rating

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform

High dispersive

interactions match the

-Cl and -SMe groups.

Excellent

Polar Aprotic DMSO, DMF, NMP

Strong dipole

interactions disrupt

the crystal lattice; H-

bond acceptance from

-NH₂.

Excellent

Short-Chain Alcohols
Methanol, Ethanol,

Isopropanol

Amphiphilic nature; -

OH group H-bonds

with amine; alkyl chain

interacts with ring.

Good (High T

dependence)

Aromatic

Hydrocarbons
Toluene, Xylene stacking interactions

with the aniline ring.
Moderate to Good

Esters/Ketones Ethyl Acetate, Acetone

Dipole-dipole

interactions; useful for

crystallization cooling

curves.

Moderate

Aliphatic

Hydrocarbons
n-Hexane, Heptane

Lack of polarity/H-

bonding capability.
Poor (Anti-solvent)

Water H₂O

High polarity and H-

bond network exclude

the lipophilic solute.

Insoluble

Visualization: Solvent Interaction Logic
The following diagram illustrates the decision matrix for solvent selection based on molecular

interactions.
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Caption: Mechanistic mapping of solute functional groups to solvent classes for process

design.

Experimental Protocols for Solubility Determination
Since specific literature values for this intermediate may be proprietary, the following Self-

Validating Protocols are required to generate accurate data.

Method A: Static Equilibrium (Gravimetric)
Best for: Generating thermodynamic data (

).

Preparation: Add excess 2-Chloro-6-(methylthio)aniline to 10 mL of solvent in a jacketed

glass vessel.

Equilibration: Stir at constant temperature (

K) for 24–48 hours.
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Sampling: Stop stirring and allow settling for 2 hours.

Filtration: Withdraw supernatant using a pre-heated syringe filter (0.22 µm PTFE) to prevent

precipitation.

Quantification: Weigh a specific volume, evaporate solvent, and weigh the residue (or

analyze via HPLC).

Validation: Repeat at

K intervals. Results must be reproducible within

.

Method B: Dynamic Polythermal (Laser Monitoring)
Best for: Determining Metastable Zone Width (MSZW) for crystallization.

Setup: Prepare a mixture of known concentration (

).

Heating: Heat at 1 K/min until dissolution (Transmissivity = 100%). Record

.[2][3]

Cooling: Cool at 1 K/min until nucleation is detected (Transmissivity drops). Record

.

Cycle: Repeat for different concentrations.

Visualization: Solubility Measurement Workflow
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Caption: Step-by-step workflow for the Static Equilibrium Method ensuring data integrity.

Thermodynamic Modeling & Data Analysis
Once experimental data (mole fraction

vs. Temperature

) is obtained, it must be modeled to extract thermodynamic parameters. The Modified Apelblat
Equation is the industry standard for correlating solubility of substituted anilines.

The Modified Apelblat Equation
x: Mole fraction solubility.[4][5]

T: Absolute temperature (Kelvin).[4]

A, B, C: Empirical model parameters derived via regression.

Thermodynamic Parameters
Using the Van't Hoff analysis, we derive the dissolution enthalpy (

) and entropy (

):

Enthalpy (

): Typically positive (endothermic) for anilines, meaning solubility increases with temperature.

Gibbs Free Energy (

):

Interpretation:

If

, the process is spontaneous.
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The dissolution of 2-Chloro-6-(methylthio)aniline is likely entropy-driven in non-polar

solvents (disorder increase) and enthalpy-driven in polar solvents (breaking lattice energy).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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